Benzamide, N,N'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)bis[imino(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)]]bis-

• CAS No.: 67892-98-2
• Molecular Formula: C56H32N4O8
• Molecular Weight: 888.9 g/mol
• IUPAC Name: N-[4-[[5-[(4-benzamido-9,10-dioxoanthracen-1-yl)amino]-9,10-dioxoanthracen-1-yl]amino]-9,10-dioxoanthracen-1-yl]benzamide
• InChI: InChI=1S/C56H32N4O8/c61-49-31-17-7-9-19-33(31)51(63)47-41(59-55(67)29-13-3-1-4-14-29)27-25-39(45(47)49)57-37-23-11-21-35-43(37)53(65)36-22-12-24-38(44(36)54(35)66)58-40-26-28-42(60-56(68)30-15-5-2-6-16-30)48-46(40)50(62)32-18-8-10-20-34(32)52(48)64/h1-28,57-58H,(H,59,67)(H,60,68)
• InChI Key: SKYMWPITQOCWOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=C(C5=O)C(=CC=C6)NC7=C8C(=C(C=C7)NC(=O)C9=CC=CC=C9)C(=O)C1=CC=CC=C1C8=O)C(=O)C1=CC=CC=C1C3=O

Description

Benzamide, N,N’-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)bis[imino(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)]]bis-: is a complex organic compound known for its unique structure and properties It is characterized by the presence of multiple anthracene units, which are fused aromatic rings, and benzamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzamide, N,N’-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)bis[imino(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)]]bis- typically involves the reaction of anthracene derivatives with benzamide under specific conditions. The process may include steps such as:

Condensation Reactions: Combining anthracene derivatives with benzamide in the presence of a catalyst.

Oxidation and Reduction: Utilizing oxidizing or reducing agents to achieve the desired chemical structure.

Purification: Employing techniques like recrystallization or chromatography to purify the final product.

Industrial Production Methods: Industrial production of